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Compound of Interest

Compound Name: Lexithromycin

Cat. No.: B10785483 Get Quote

Essential Safety and Handling Guide for
Lexithromycin
For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling of Lexithromycin, including

operational and disposal plans.

Hazard Identification and Classification:

Lexithromycin is classified as harmful if swallowed and is very toxic to aquatic life with long-

lasting effects.[1]

Hazard Class GHS Classification

Acute Toxicity, Oral Category 4[1]

Acute Aquatic Toxicity Category 1[1]

Chronic Aquatic Toxicity Category 1[1]

Precautionary Statements:
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Statement Code Precautionary Statement

P264 Wash skin thoroughly after handling.[1]

P270
Do not eat, drink or smoke when using this

product.[1]

P273 Avoid release to the environment.[1]

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.[1]

P330 Rinse mouth.[1]

P391 Collect spillage.[1]

P501
Dispose of contents/container to an approved

waste disposal plant.[1]

Personal Protective Equipment (PPE)
Engineering controls, such as ensuring adequate ventilation and providing accessible safety

showers and eye wash stations, are fundamental.[1] The following personal protective

equipment is required when handling Lexithromycin.[1]

PPE Category Specific Requirements

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves.

Skin and Body Protection Impervious clothing.

Respiratory Protection Suitable respirator.

Handling and Storage
Safe Handling Procedures:

Avoid inhalation, contact with eyes, and skin.[1]
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Prevent the formation of dust and aerosols.[1]

Use only in areas with appropriate exhaust ventilation.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash skin thoroughly after handling.[1]

Storage Conditions:

Keep the container tightly sealed in a cool, well-ventilated area.[1]

Protect from direct sunlight and sources of ignition.[1]

Storage Temperatures:

Powder: -20°C[1]

In solvent: -80°C[1]

Emergency Procedures and First Aid
In the event of exposure, immediate action is critical.
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Exposure Route First Aid Measures

Eye Contact

Remove contact lenses, locate an eye-wash

station, and immediately flush eyes with large

amounts of water. Ensure adequate flushing by

separating eyelids with fingers. Promptly call a

physician.[1][2]

Skin Contact

Thoroughly rinse the skin with large amounts of

water. Remove contaminated clothing and

shoes. Call a physician.[1][2]

Inhalation
Immediately move the individual to fresh air.[1]

[2]

Ingestion

If swallowed, call a POISON CENTER or

doctor/physician if you feel unwell.[1] Rinse the

mouth.[1]

Disposal Plan
Lexithromycin is very toxic to aquatic life with long-lasting effects; therefore, environmental

release must be avoided.[1]

Dispose of contents and container to an approved waste disposal plant.[1]

Collect any spillage.[1]

Keep the product away from drains, water courses, or the soil.[1]

Operational Workflow for Handling Lexithromycin
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Lexithromycin Handling Workflow

Preparation

Handling

Post-Handling Waste Disposal

Review Safety Data Sheet

Ensure Engineering Controls are Functional
(Ventilation, Eye Wash Station)

Don Appropriate PPE
(Goggles, Gloves, Impervious Clothing, Respirator)

Weigh/Measure Lexithromycin in a Ventilated Area

Perform Experimental Procedures

Decontaminate Work Area Collect Lexithromycin Waste in a Labeled, Sealed Container

Remove and Dispose of PPE Correctly

Wash Hands Thoroughly

Dispose of Waste via an Approved Waste Disposal Plant

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps for safely handling Lexithromycin, from

preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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